Cas no 1916-63-8 (3H-Phenoxazin-3-one)

• Product Name: 3H-Phenoxazin-3-one
• CAS No: 1916-63-8
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 217669
• PubChem ID: 114834
• Update Time: 2025-04-19

3H-Phenoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one
• phenoxazin-3-one
• phenoxazinone
• Phenoxazone
• DTXSID20172692
• SCHEMBL8067
• 1916-63-8
• UOMHBFAJZRZNQD-UHFFFAOYSA-N
• CHEMBL147062
• NS00125738

• Inchi： 1S/C12H7NO2/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H
• InChI Key： UOMHBFAJZRZNQD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C2C=CC(C=C12)=O

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines